Cas no 254-60-4 (1,8-NAPHTHYRIDINE)

1,8-Naphthyridine is a heterocyclic organic compound featuring a fused bicyclic structure with two nitrogen atoms at the 1 and 8 positions. This scaffold is of significant interest in medicinal chemistry and materials science due to its versatile binding properties and electron-rich aromatic system. It serves as a key intermediate in the synthesis of pharmaceuticals, particularly for antimicrobial and anticancer agents, owing to its ability to interact with biological targets. Additionally, its rigid planar structure makes it useful in coordination chemistry for constructing metal-organic frameworks (MOFs) and catalysts. The compound's stability and tunable reactivity further enhance its utility in advanced synthetic applications.
1,8-NAPHTHYRIDINE structure
1,8-NAPHTHYRIDINE structure
Product Name:1,8-NAPHTHYRIDINE
CAS No:254-60-4
MF:C8H6N2
MW:130.146641254425
MDL:MFCD00059751
CID:36662
PubChem ID:136069
Update Time:2025-10-12

1,8-NAPHTHYRIDINE Chemical and Physical Properties

Names and Identifiers

    • 1,8-NAPHTHYRIDINE
    • [1,8]Naphthyridine
    • 1,8-Diazanaphthalene
    • 1,8-Diazanapthalene
    • 1,8-naphthrydine
    • 8-aminoquinoline
    • naphthyridine
    • napy
    • Pyrido[2,3-b]pyridine
    • UNII-043R04VL4M
    • AC-9573
    • SCHEMBL3713892
    • MFCD00059751
    • N0464
    • 1,8 naphthyridine
    • InChI=1/C8H6N2/c1-3-7-4-2-6-10-8(7)9-5-1/h1-6
    • CS-W002277
    • CHEBI:36628
    • CHEMBL261758
    • Q19961826
    • J-504060
    • 1,8-napthyridine
    • Z1201618482
    • naphthyridin
    • AM20070185
    • DTXSID40180052
    • AKOS005146157
    • 043R04VL4M
    • SCHEMBL8193
    • GS-3533
    • W3P
    • SY021105
    • SCHEMBL9559247
    • EN300-94649
    • 1,8-Pyridopyridine
    • FT-0631893
    • AB02373
    • 254-60-4
    • DTXCID50102543
    • DB-005652
    • 675-799-8
    • MDL： MFCD00059751
    • Inchi： 1S/C8H6N2/c1-3-7-4-2-6-10-8(7)9-5-1/h1-6H
    • InChI Key： FLBAYUMRQUHISI-UHFFFAOYSA-N
    • SMILES： N1C=CC=C2C=CC=NC=12

Computed Properties

  • Exact Mass: 130.05300
  • Monoisotopic Mass: 130.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5

Experimental Properties

  • Melting Point: 95.0 to 99.0 deg-C
  • Boiling Point: 248.9°C at 760 mmHg
  • PSA: 25.78000
  • LogP: 1.62980
  • Sensitiveness: Sensitive to humidity

1,8-NAPHTHYRIDINE Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,Room Temperature

1,8-NAPHTHYRIDINE Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,8-NAPHTHYRIDINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N133764-250mg
1,8-NAPHTHYRIDINE
 254-60-4 ≥98.0%(GC)
250mg
 ¥42.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N133764-100mg
1,8-Naphthyridine
 254-60-4 ≥98.0%(GC)
100mg
 ￥39.00 2021-05-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N133764-1g
1,8-NAPHTHYRIDINE
 254-60-4 ≥98.0%(GC)
1g
 ¥109.90 2023-09-01
Alichem
A219006335-10g
1,8-Diazanaphthalene
 254-60-4 98%
10g
 $257.50 2023-09-02
Alichem
A219006335-25g
1,8-Diazanaphthalene
 254-60-4 98%
25g
 $589.56 2023-09-02
Alichem
A219006335-100g
1,8-Diazanaphthalene
 254-60-4 98%
100g
 $1275.00 2023-09-02
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
N0464-1G
1,8-Naphthyridine
 254-60-4 >98.0%(GC)
1g
 ¥990.00 2024-04-16
Fluorochem
159800-1g
1,8-Naphthyridine
 254-60-4 98%
1g
 ￡41.00 2022-02-28
Fluorochem
159800-5g
1,8-Naphthyridine
 254-60-4 98%
5g
 ￡121.00 2022-02-28
Fluorochem
159800-10g
1,8-Naphthyridine
 254-60-4 98%
10g
 ￡201.00 2022-02-28

1,8-NAPHTHYRIDINE Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:254-60-4)1,8-Naphthyridine
Order Number:sfd5548
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:254-60-4)1,8-NAPHTHYRIDINE
Order Number:A26540
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):245.0/806.0
Email:sales@amadischem.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:254-60-4)1,8-Naphthyridine
sfd5548
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:254-60-4)1,8-NAPHTHYRIDINE
A26540
Purity:99%/99%
Quantity:25g/100g
Price ($):245.0/806.0
Email